Cas no 1805137-04-5 (Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate)

• Product Name: Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate
• CAS No: 1805137-04-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4915999
• Update Time: 2025-06-10

Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-5(14)2-4-3-13-9(15)6(7(4)12)8(10)11/h3,8H,2H2,1H3,(H3,12,13,15)
• InChI Key： GWRIYOPNMYEJQX-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CC(=O)OC)C=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -0.8
• Topological Polar Surface Area: 81.4

Additional information on Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate

Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1805137-04-5): A Comprehensive Overview

Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate, identified by its CAS number 1805137-04-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The unique structural features of this compound, including the presence of an amino group, a difluoromethyl substituent, and a hydroxyl group, contribute to its potential pharmacological properties and make it a valuable scaffold for further chemical modifications and derivatization.

The< strong>4-amino group in the molecular structure of Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate plays a crucial role in determining its chemical reactivity and biological activity. Amino groups are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which is essential for the interaction of small molecules with biological targets such as enzymes and receptors. The< strong>3-(difluoromethyl) substituent is another key feature that enhances the compound's pharmacological profile. Difluoromethyl groups are frequently incorporated into drug candidates due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. Additionally, the< strong>2-hydroxypyridine moiety contributes to the compound's solubility and bioavailability, making it more suitable for oral administration and systemic distribution.

In recent years, there has been growing interest in the development of novel therapeutic agents based on pyridine derivatives. The< strong>Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate has been investigated for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, studies have demonstrated that pyridine-based compounds can exhibit potent inhibitory effects on certain kinases and enzymes involved in cancer progression. The combination of an amino group, a difluoromethyl group, and a hydroxyl group in this molecule may contribute to its ability to interact with biological targets in a highly specific manner, thereby minimizing off-target effects.

The< strong>difluoromethyl group is particularly noteworthy for its impact on the pharmacokinetic properties of Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate. This substituent can enhance the compound's resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases, which are responsible for the clearance of many drugs from the body. By improving metabolic stability, the difluoromethyl group can prolong the half-life of the drug in circulation, leading to more sustained therapeutic effects. Furthermore, this modification can also enhance the binding affinity of the compound to its target protein by increasing its lipophilicity and reducing its polarity.

The< strong>4-amino group also provides a site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored pharmacological properties. For example, acetylation of the amino group can enhance solubility and bioavailability while maintaining or even improving binding affinity to biological targets. Additionally, conjugation with other functional groups or biomolecules can expand the therapeutic applications of this compound by enabling targeted delivery or synergistic effects with other drugs.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel derivatives of Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate. By leveraging these tools, researchers can predict the binding modes of the compound to various biological targets and identify key residues that contribute to its activity. This approach has led to the discovery of several potent inhibitors with improved pharmacokinetic profiles and reduced toxicity compared to earlier generations of drug candidates.

The< strong>2-hydroxypyridine moiety is another important feature that influences the behavior of Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate in biological systems. Hydroxyl groups are known to participate in hydrogen bonding interactions with polar residues in proteins and nucleic acids, which can enhance binding affinity and selectivity. Additionally, hydroxyl groups can influence solubility and permeability properties, making them critical factors in determining drug-like characteristics.

In conclusion, Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1805137-04-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including an amino group, a difluoromethyl substituent, and a hydroxyl group, contribute to its reactivity and biological activity. The compound has been investigated for its applications in various therapeutic areas, particularly oncology and inflammation management. Advances in computational chemistry have further enhanced our ability to design novel derivatives with improved pharmacological properties. As research continues to uncover new applications for this compound and related derivatives, it is likely that Methyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetate will play an increasingly important role in the development of next-generation therapeutics.